Cas no 167225-95-8 (2-Heptanone, 6-methyl-4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-)

• Product Name: 2-Heptanone, 6-methyl-4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
• CAS No: 167225-95-8
• MF: C₁₇H₃₀O
• MW: 250.419505596161
• CID: 1347256
• Update Time: 2024-08-17

2-Heptanone, 6-methyl-4-(2,6,6-trimethyl-1-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 6-methyl-4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-

• Inchi： 1S/C17H30O/c1-12(2)10-15(11-14(4)18)16-13(3)8-7-9-17(16,5)6/h12,15H,7-11H2,1-6H3
• InChI Key： ZQZIEYNQMFVDJZ-UHFFFAOYSA-N
• SMILES： CC(=O)CC(C1C(C)(C)CCCC=1C)CC(C)C

Computed Properties

• Exact Mass: 250.2298

Experimental Properties

• Density: 0.874±0.06 g/cm3(Predicted)
• Boiling Point: 323.4±21.0 °C(Predicted)
• PSA: 17.07